Cas no 116410-59-4 (dihexyl 2,5-dioxocyclohexane-1,4-dicarboxylate)

dihexyl 2,5-dioxocyclohexane-1,4-dicarboxylate structure
116410-59-4 structure
Product Name:dihexyl 2,5-dioxocyclohexane-1,4-dicarboxylate
CAS No:116410-59-4
MF:C20H32O6
MW:368.464487075806
CID:2614627
PubChem ID:71339114
Update Time:2025-04-21

dihexyl 2,5-dioxocyclohexane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • dihexyl 2,5-dioxocyclohexane-1,4-dicarboxylate
    • DTXSID50766604
    • 116410-59-4
    • Inchi: 1S/C20H32O6/c1-3-5-7-9-11-25-19(23)15-13-18(22)16(14-17(15)21)20(24)26-12-10-8-6-4-2/h15-16H,3-14H2,1-2H3
    • InChI Key: YCBIDDHQTUVPBA-UHFFFAOYSA-N
    • SMILES: O(CCCCCC)C(C1C(CC(C(=O)OCCCCCC)C(C1)=O)=O)=O

Computed Properties

  • Exact Mass: 368.21988874Da
  • Monoisotopic Mass: 368.21988874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 14
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 86.7Ų
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